Cas no 1238702-58-3 (1-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1238702-58-3
• MF: C₁₅H₁₉BN₂O₂
• MW: 270.134563684464
• MDL: MFCD23135814
• CID: 1038303
• PubChem ID: 58072367
• Update Time: 2025-09-25

1-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-phenyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• Y10240
• MFCD23135814
• Z2044806364
• TZYVCRRPWKPCLH-UHFFFAOYSA-N
• AKOS016001913
• SY105594
• CS-0028726
• DS-3641
• 1H-Pyrazole, 1-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• SCHEMBL518753
• DA-29101
• (1-PHENYL-1H-PYRAZOL-5-YL)BORONIC ACID PINACOL ESTER
• A890639
• 1-Phenyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-Phenyl-1H-pyrazole-5-boronic Acid Pinacol Ester
• 1238702-58-3
• DTXSID50728742
• EN300-1387089
• AMY33014

• MDL： MFCD23135814
• Inchi： 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)13-10-11-17-18(13)12-8-6-5-7-9-12/h5-11H,1-4H3
• InChI Key： TZYVCRRPWKPCLH-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=NN2C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 270.15400
• Monoisotopic Mass: 270.1539580 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.14
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28000
• LogP: 2.17150

1-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters